molecular formula C14H13O4P B072837 4H-1,3,2-Benzodioxaphosphorin, 2-(2-methylphenoxy)-, 2-oxide CAS No. 1222-87-3

4H-1,3,2-Benzodioxaphosphorin, 2-(2-methylphenoxy)-, 2-oxide

Cat. No.: B072837
CAS No.: 1222-87-3
M. Wt: 276.22 g/mol
InChI Key: LKQSEFCGKYFESN-UHFFFAOYSA-N
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Preparation Methods

Synthetic Routes and Reaction Conditions

CBDP can be synthesized through the isomerization of cannabidiol (CBD) isolate. This process involves converting CBD into its isomer, CBDP, using specific reaction conditions. The isomerization typically requires a catalyst and controlled temperature to facilitate the conversion .

Industrial Production Methods

Industrial production of CBDP primarily relies on the isomerization of CBD due to the insufficient natural abundance of CBDP in cannabis plants to meet commercial demand. High-performance liquid chromatography (HPLC) and high-resolution mass spectrometry (HRMS) are employed to ensure the purity and quality of the synthesized CBDP .

Chemical Reactions Analysis

Types of Reactions

CBDP undergoes various chemical reactions, including:

    Oxidation: CBDP can be oxidized to form different oxidized derivatives.

    Reduction: Reduction reactions can convert CBDP into its reduced forms.

    Substitution: CBDP can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and specific solvents to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of CBDP can yield oxidized cannabinoids, while reduction can produce reduced cannabinoids with different pharmacological properties .

Mechanism of Action

CBDP exerts its effects by interacting with various molecular targets and pathways in the body. It has been shown to act as an antagonist at cannabinoid CB1 and CB2 receptors, although it is less potent than cannabidiol in this regard . Additionally, CBDP exhibits agonist activity at serotonin 5HT-1A receptors and dopamine D2S receptors, as well as negative allosteric modulation of mu-opioid receptors . These interactions contribute to its diverse pharmacological profile and potential therapeutic effects.

Comparison with Similar Compounds

CBDP is often compared to other cannabinoids, such as cannabidiol (CBD), cannabigerol (CBG), cannabinol (CBN), and tetrahydrocannabiphorol (THCP). Some key differences include:

Properties

IUPAC Name

2-(2-methylphenoxy)-4H-1,3,2λ5-benzodioxaphosphinine 2-oxide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13O4P/c1-11-6-2-4-8-13(11)17-19(15)16-10-12-7-3-5-9-14(12)18-19/h2-9H,10H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LKQSEFCGKYFESN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1OP2(=O)OCC3=CC=CC=C3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13O4P
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00924111
Record name 2-(2-Methylphenoxy)-2H,4H-1,3,2lambda~5~-benzodioxaphosphinin-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00924111
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

276.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1222-87-3
Record name Cresyl saligenin phosphate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1222-87-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-(2-Cresyl)-4H-1-3-2-benzodioxaphosphorin-2-oxide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001222873
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-(2-Methylphenoxy)-2H,4H-1,3,2lambda~5~-benzodioxaphosphinin-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00924111
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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